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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylaniline

Cat. No.: B189024 Get Quote

An In-depth Technical Guide to 4-Bromo-2,5-dimethylaniline

This guide provides comprehensive technical information on 4-Bromo-2,5-dimethylaniline, a

key chemical intermediate in various research and development applications. It is intended for

researchers, scientists, and professionals in the fields of organic synthesis and drug

development.

Core Properties
4-Bromo-2,5-dimethylaniline is a halogenated aromatic amine utilized as a building block in

the synthesis of more complex molecules. Its chemical properties are defined by the

arrangement of the amino, bromo, and methyl functional groups on the aniline ring.

Quantitative Data Summary
The fundamental molecular properties of 4-Bromo-2,5-dimethylaniline are summarized

below.

Property Value Citations

Molecular Formula C8H10BrN [1]

Molecular Weight 200.08 g/mol [1][2][3][4][5]

CAS Number 30273-40-6 [1][2]
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Synthesis Protocol
The synthesis of 4-Bromo-2,5-dimethylaniline is commonly achieved through the electrophilic

bromination of 2,5-dimethylaniline. The amino and methyl groups on the aromatic ring direct

the substitution to the para position relative to the activating amino group.[2]

Representative Experimental Protocol: Bromination of
2,5-Dimethylaniline
Objective: To synthesize 4-Bromo-2,5-dimethylaniline via electrophilic aromatic substitution.

Materials:

2,5-Dimethylaniline

N-Bromosuccinimide (NBS) or molecular bromine (Br₂)

Acetic acid (or another suitable solvent)

Procedure:

Dissolve 2,5-dimethylaniline in a suitable solvent, such as acetic acid, in a reaction vessel.

Cool the solution in an ice bath to control the reaction temperature.

Slowly add the brominating agent (e.g., N-Bromosuccinimide) portion-wise to the stirred

solution. The activating effects of the amino and methyl groups guide the bromine to the para

position.[2]

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, quench the reaction by adding a suitable reagent (e.g., sodium thiosulfate

solution if Br₂ is used).

Neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution).

Extract the product using an organic solvent.
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Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate

it under reduced pressure to yield the crude product.

Purify the crude 4-Bromo-2,5-dimethylaniline by recrystallization or column

chromatography to obtain the final product.

Logical Relationship Diagram
The following diagram illustrates the connection between the chemical compound and its

fundamental molecular properties.
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Logical Relationship: 4-Bromo-2,5-dimethylaniline

4-Bromo-2,5-dimethylaniline

Molecular Formula Molecular Weight

C8H10BrN

is

200.08 g/mol

is

Click to download full resolution via product page

Caption: Chemical compound and its core molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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